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Compound of Interest

Compound Name: 1,2,4-Trimethoxybenzene

Cat. No.: B152335

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thermo Fisher Scientific's 1,2,4-
Trimethoxybenzene, including its specifications, applications in research and drug
development, and relevant experimental insights.

Core Product Specifications

1,2,4-Trimethoxybenzene is offered by Thermo Fisher Scientific under the "Thermo Scientific
Chemicals" brand, formerly part of the Alfa Aesar portfolio. It is primarily utilized as a

pharmaceutical intermediate. The key quantitative and qualitative specifications are
summarized below.

Table 1: Chemical and Physical Properties
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Property Specification

CAS Number 135-77-3

Molecular Formula CoH1203

Molecular Weight 168.19 g/mol

Purity (Assay by GC) >97.5%

Appearance Clear, colorless to pale yellow or orange liquid

Refractive Index (at 20°C)

1.5310-1.5350

Boiling Point 247 °C

Melting Point 19-21 °C

Density 1.128 g/mL

Flash Point >110 °C

IUPAC Name 1,2,4-trimethoxybenzene

InChl Key AGIQIOSHSMJYJP-UHFFFAOYSA-N
SMILES COC1=CC=C(0C)C(0OC)=C1

Table 2: Thermo Fisher Scientific Product Offerings

Catalog Number Quantity
A10483.09 10g
A10483.18 50 g

Applications in Drug Development and Research

1,2,4-Trimethoxybenzene serves as a versatile building block in organic synthesis and has

shown potential in modulating key biological pathways.

Intermediate in Pharmaceutical Synthesis
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1,2,4-Trimethoxybenzene is a crucial precursor in the synthesis of various pharmaceutical
compounds.[1] Its methoxy-substituted benzene ring allows for diverse chemical modifications,
making it a valuable starting material for creating more complex molecules with therapeutic
potential. For instance, it is used in the synthesis of trimethoxybenzidine, a component of drugs
like Nicorandil, which is used to treat angina.[1]

NLRP3 Inflammasome Inhibition

Recent research has identified 1,2,4-Trimethoxybenzene as a selective inhibitor of the NLRP3
(NOD-like receptor family pyrin domain-containing 3) inflammasome.[2] The NLRP3
inflammasome is a key component of the innate immune system and is implicated in a variety
of inflammatory diseases. Inhibition of this pathway by 1,2,4-Trimethoxybenzene suggests its
potential as a lead compound for the development of therapeutics for NLRP3-driven diseases
such as multiple sclerosis.[2]

Signaling Pathway: NLRP3 Inflammasome Inhibition

The following diagram illustrates the proposed mechanism of action of 1,2,4-
Trimethoxybenzene in the inhibition of the NLRP3 inflammasome signaling pathway.
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NLRP3 inflammasome inhibition by 1,2,4-Trimethoxybenzene.

Experimental Protocols
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While specific, detailed experimental protocols from Thermo Fisher Scientific for 1,2,4-
Trimethoxybenzene are not broadly published, the following methodologies are based on
published research citing its use.

Inhibition of NLRP3 Inflammasome Activation in
Macrophages

This protocol is adapted from a study demonstrating the inhibitory effect of 1,2,4-
Trimethoxybenzene on the NLRP3 inflammasome in bone marrow-derived macrophages
(BMDMSs).[2]

1. Cell Culture and Priming:

e Culture immortalized murine bone marrow-derived macrophages (iBMDMs) in appropriate
media.

e Prime the iBMDMs with lipopolysaccharide (LPS) to upregulate the expression of NLRP3
and pro-IL-1p.

2. Treatment with 1,2,4-Trimethoxybenzene:

¢ Prepare a stock solution of Thermo Fisher Scientific 1,2,4-Trimethoxybenzene in a suitable
solvent (e.g., DMSO).

o Treat the primed iBMDMs with 1,2,4-Trimethoxybenzene at a concentration of 1. mM for a
specified pre-incubation period.

3. NLRP3 Inflammasome Activation:

e Induce NLRP3 inflammasome activation by treating the cells with an agonist such as
nigericin or ATP.

4. Analysis of Inflammasome Activation:
e Collect the cell culture supernatants and cell lysates.

» Analyze the supernatants for secreted IL-13 using an ELISA kit.
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Analyze the cell lysates for the presence of cleaved (active) caspase-1 via Western blot.

ol

. Controls:

Include vehicle-treated control groups (cells treated with the solvent for 1,2,4-
Trimethoxybenzene).

Include positive control groups (cells treated with LPS and the NLRP3 agonist without the
inhibitor).

Include negative control groups (cells treated with LPS only).

Experimental Workflow: Synthesis of a
Pharmaceutical Intermediate

The following diagram illustrates a generalized workflow for the use of 1,2,4-
Trimethoxybenzene in a synthetic organic chemistry setting to produce a more complex
molecule.
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Generalized workflow for organic synthesis using 1,2,4-Trimethoxybenzene.
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Safety and Handling

Refer to the Safety Data Sheet (SDS) provided by Thermo Fisher Scientific for comprehensive
safety and handling information. The SDS can be accessed on the Thermo Fisher Scientific
website by searching for the product catalog number.

Ordering Information

To purchase 1,2,4-Trimethoxybenzene, please visit the Thermo Fisher Scientific website and
use the catalog numbers provided in Table 2. For bulk inquiries or custom formats, it is
recommended to contact Thermo Fisher Scientific directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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